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Abstract

Iridium(3+) acetate (CAS No. 52705-52-9) is a coordination compound with significant
applications in catalysis, particularly in organic synthesis and as a precursor for other catalysts.
[1][2][3] Its utility in research and development necessitates a thorough understanding of its
safety profile and proper handling procedures to ensure the well-being of laboratory personnel
and the integrity of experimental outcomes. This guide provides an in-depth overview of the
material's properties, hazards, handling protocols, and emergency procedures, compiled from
various safety data sheets and chemical suppliers.

Chemical and Physical Properties

Iridium(3+) acetate is a complex organometallic compound. While detailed physical properties
are not consistently reported across all sources, the available data is summarized below. It is
typically described as a teal or dark-colored solid and is known for its stability under appropriate
storage conditions.[1][4]
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Property Value Source(s)

CAS Number 52705-52-9 [A1[41051610 7118191
Molecular Formula C14H241r3018 [41[6]

Molecular Weight ~1056.98 g/mol [41[6]
Appearance Teal or dark-colored solid [1114]

Slight solubility in DMSO and

Solubility I
methano

[4]

N 2-8°C, protect from light, store
Storage Conditions _
under nitrogen

[6](8]

Safety and Hazard Information

Iridium(3+) acetate is classified as a hazardous substance and requires careful handling. The

primary hazards are related to eye and skin contact.

GHS Hazard Statements

Hazard Statement Description Source(s)
H315 Causes skin irritation. [3]
May cause an allergic skin
H317 _ [10]
reaction.
H318 Causes serious eye damage. [10]
H319 Causes serious eye irritation. [3]

Toxicological Information

Detailed toxicological studies on Iridium(3+) acetate are limited. However, it is known to cause

serious eye damage and may cause an allergic skin reaction.[10] No classification data on

carcinogenic, mutagenic, or reproductive toxicity is currently available from major regulatory

bodies.[10]

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://cymitquimica.com/cas/52705-52-9/
https://www.nbinno.com/article/metal-catalysts/iridium-iii-acetate-chemical-properties-en
https://www.combi-blocks.com/msds/JK-1924.pdf
https://www.chembk.com/en/chem/Iridium%20acetate,%20Hexa(acetato)%CE%BC3-oxo-tris(aquo)triiridium%20acetate
https://www.chemicalbook.com/msds/iridium-iii-acetate.pdf
https://www.chemscene.com/product/52705-52-9.html
https://www.alfachemic.com/catalysts/product/iridium-iii-acetate-cas-52705-52-9-528456.html
https://www.nbinno.com/article/metal-catalysts/iridium-iii-acetate-chemical-properties-en
https://www.chembk.com/en/chem/Iridium%20acetate,%20Hexa(acetato)%CE%BC3-oxo-tris(aquo)triiridium%20acetate
https://www.nbinno.com/article/metal-catalysts/iridium-iii-acetate-chemical-properties-en
https://www.chembk.com/en/chem/Iridium%20acetate,%20Hexa(acetato)%CE%BC3-oxo-tris(aquo)triiridium%20acetate
https://cymitquimica.com/cas/52705-52-9/
https://www.nbinno.com/article/metal-catalysts/iridium-iii-acetate-chemical-properties-en
https://www.nbinno.com/article/metal-catalysts/iridium-iii-acetate-chemical-properties-en
https://www.chembk.com/en/chem/Iridium%20acetate,%20Hexa(acetato)%CE%BC3-oxo-tris(aquo)triiridium%20acetate
https://www.chemscene.com/product/52705-52-9.html
https://www.nano-cats.com/products/iridiumiii-acetate
https://www.americanelements.com/cas/52705-52-9
https://www.americanelements.com/cas/52705-52-9
https://www.nano-cats.com/products/iridiumiii-acetate
https://www.americanelements.com/cas/52705-52-9
https://www.americanelements.com/cas/52705-52-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13793390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling and Storage

Proper handling and storage procedures are critical to minimize risks associated with
Iridium(3+) acetate.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:

PPE Type Specification Source(s)

) Safety glasses with side-
Eye/Face Protection ) ) [10]
shields or chemical goggles.

_ _ Impervious gloves (e.g., nitrile
Skin Protection [10]
rubber).

Body Protection Laboratory coat. [10]

. i Use a suitable respirator if high
Respiratory Protection ) [10]
concentrations are present.

Safe Handling Practices

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[10]

Wash hands thoroughly after handling.

Keep the container tightly sealed.[10]

Ensure good ventilation in the workplace.[10]

Avoid contact with eyes, skin, and clothing.

Storage Conditions

e Store in a cool, dry, and well-ventilated area.

» Keep the container tightly sealed.[10]
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e Store away from oxidizing agents.[10]
e Recommended storage temperature is between 2-8°C.[6]
o Store under an inert atmosphere (e.g., nitrogen) and protect from light.[4][8]

Experimental Protocols and Considerations

While specific, detailed experimental protocols for Iridium(3+) acetate are proprietary and
depend on the reaction, general guidelines for handling air-sensitive catalysts are applicable.

General Protocol for Handling an Air-Sensitive Catalyst

Many iridium complexes, including Iridium(3+) acetate, are air-sensitive and require handling
under an inert atmosphere to prevent degradation and ensure catalytic activity.

Glassware Preparation: All glassware should be thoroughly dried in an oven (e.g., at 125°C
overnight) and cooled under a stream of dry, inert gas (e.g., nitrogen or argon).[11][12]

 Inert Atmosphere: Reactions should be carried out in a glove box or using Schlenk line
techniques to maintain an inert atmosphere.[13][14]

e Solvent and Reagent Preparation: Use anhydrous solvents and ensure all other reagents are
free from water and oxygen.

o Catalyst Transfer: Transfer the catalyst from its storage container to the reaction vessel
within the inert atmosphere of a glove box or using a syringe through a septum.[11][12]

» Reaction Monitoring: Monitor the reaction progress using appropriate analytical techniques
(e.g., TLC, GC, NMR).

o Work-up and Purification: Quench the reaction and perform work-up and purification steps as
required by the specific protocol, keeping in mind the potential sensitivity of the products.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.
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First Aid Measures

Exposure Route First Aid Procedure

Source(s)

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o ) ]
respiration. Seek immediate

medical advice.

[10]

Immediately wash with soap
) and water and rinse
Skin Contact ) )
thoroughly. Seek immediate

medical advice.

[10]

Rinse the opened eye for
Eye Contact several minutes under running

water. Consult a physician.

[10]

Ingestion Seek medical treatment.

[10]

Spill Response

A minor spill in a laboratory can be managed by trained personnel with the appropriate spill kit.

For large spills, evacuate the area and contact emergency services.

Visualized Workflows and Relationships

To aid in the understanding of handling procedures and logical relationships, the following

diagrams are provided.
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Caption: Experimental Workflow for Handling Iridium(3+) Acetate.
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Caption: Emergency Spill Response Workflow.
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Caption: Simplified Iridium Catalytic Cycle.

Conclusion

Iridium(3+) acetate is a valuable catalyst in chemical research and development. Its effective
use is predicated on a strong foundation of safety and proper handling. Researchers,
scientists, and drug development professionals must adhere to the guidelines outlined in this

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b13793390?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13793390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

document and the substance's Safety Data Sheet to mitigate risks and ensure successful
experimental outcomes. A thorough understanding of its properties and hazards is paramount
for its responsible application in the advancement of science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. CAS 52705-52-9: Iridium(lll) acetate | CymitQuimica [cymitquimica.com]
. Iridium(l11) acetate | 52705-52-9 [chemicalbook.com]

. hano-cats.com [nano-cats.com]

. nbinno.com [nbinno.com]

. combi-blocks.com [combi-blocks.com]

. chembk.com [chembk.com]

. chemicalbook.com [chemicalbook.com]

. chemscene.com [chemscene.com]

°
© 0] ~ » &) EaN w N -

. alfachemic.com [alfachemic.com]

e 10. americanelements.com [americanelements.com]

e 11. ccc.chem.pitt.edu [ccc.chem.pitt.edul]

e 12. web.mit.edu [web.mit.edu]

e 13. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
e 14. ossila.com [ossila.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to Iridium(3+)
Acetate: Safety, Handling, and Experimental Considerations]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b13793390#iridium-3-acetate-
safety-data-sheet-and-handling]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b13793390?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/52705-52-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11483533.htm
https://www.nano-cats.com/products/iridiumiii-acetate
https://www.nbinno.com/article/metal-catalysts/iridium-iii-acetate-chemical-properties-en
https://www.combi-blocks.com/msds/JK-1924.pdf
https://www.chembk.com/en/chem/Iridium%20acetate,%20Hexa(acetato)%CE%BC3-oxo-tris(aquo)triiridium%20acetate
https://www.chemicalbook.com/msds/iridium-iii-acetate.pdf
https://www.chemscene.com/product/52705-52-9.html
https://www.alfachemic.com/catalysts/product/iridium-iii-acetate-cas-52705-52-9-528456.html
https://www.americanelements.com/cas/52705-52-9
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://web.mit.edu/dincalab/docs/anhydroushandling.pdf
https://www.fishersci.com/us/en/scientific-products/publications/lab-reporter/2021/issue-2/air-sensitive-chemistry-practical-and-safety-considerations.html
https://www.ossila.com/pages/air-free-techniques
https://www.benchchem.com/product/b13793390#iridium-3-acetate-safety-data-sheet-and-handling
https://www.benchchem.com/product/b13793390#iridium-3-acetate-safety-data-sheet-and-handling
https://www.benchchem.com/product/b13793390#iridium-3-acetate-safety-data-sheet-and-handling
https://www.benchchem.com/product/b13793390#iridium-3-acetate-safety-data-sheet-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13793390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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